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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity deuterated Adrenic acid

(Adrenic acid-d8), a critical tool for researchers in lipidomics, metabolic studies, and drug

development. Due to its specialized nature, Adrenic acid-d8 is typically not available as a

stock item. This guide, therefore, focuses on the necessary technical specifications, the

process of acquiring it through custom synthesis, and its application in experimental settings.

Sourcing and Specifications
High-purity Adrenic acid-d8 is primarily available through custom synthesis. Several reputable

suppliers of lipids and isotopically labeled compounds offer services to produce Adrenic acid-
d8 to meet specific research requirements. When commissioning a custom synthesis, it is

crucial to clearly define the required specifications. Below are tables summarizing the typical

specifications for non-deuterated Adrenic acid, which serves as a baseline, and for a closely

related commercially available deuterated fatty acid, Arachidonic acid-d8. These tables provide

a benchmark for what can be expected from a custom synthesis of Adrenic acid-d8.

Table 1: Technical Specifications of Adrenic Acid (Non-Deuterated)
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Parameter Specification Supplier Example

Formal Name
7Z,10Z,13Z,16Z-

docosatetraenoic acid
Cayman Chemical

CAS Number 28874-58-0 Cayman Chemical

Molecular Formula C₂₂H₃₆O₂ Cayman Chemical

Formula Weight 332.5 g/mol Cayman Chemical

Purity ≥98% Cayman Chemical[1][2]

Formulation
A solution in ethanol (e.g., 100

mg/ml) or as a neat oil
Cayman Chemical[1][2]

Storage -20°C Cayman Chemical[1]

Stability ≥ 2 years at -20°C Cayman Chemical

Data sourced from Cayman Chemical product information for Adrenic Acid (Item No. 90300)[1]

[2].

Table 2: Expected Technical Specifications for Custom Synthesized Adrenic Acid-d8 (Based

on Arachidonic Acid-d8)
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Parameter Expected Specification
Supplier Example (for
Arachidonic acid-d8)

Formal Name

7Z,10Z,13Z,16Z-

docosatetraenoic-d8 acid

(specific deuteration pattern to

be defined by the researcher)

Cayman Chemical, Sigma-

Aldrich

CAS Number
Not available (custom

synthesized)
N/A

Molecular Formula C₂₂H₂₈D₈O₂ N/A

Formula Weight ~340.6 g/mol N/A

Isotopic Purity ≥98 atom % D Sigma-Aldrich[3]

Chemical Purity ≥97% (CP) Sigma-Aldrich[3]

Deuterated Forms ≥99% deuterated forms (d₁-d₈) Cayman Chemical[4]

Formulation

A solution in a suitable solvent

(e.g., methyl acetate, ethanol)

or as a neat oil

Cayman Chemical[4], Sigma-

Aldrich[3]

Storage -20°C
Cayman Chemical[4], Sigma-

Aldrich[3]

Specifications are extrapolated based on commercially available Arachidonic acid-d8 from

Cayman Chemical (Item No. 390010)[4] and Sigma-Aldrich (Product No. 735000)[3].

Potential Custom Synthesis Providers:

Larodan, now part of ABITEC, has a long-standing reputation for manufacturing high-purity

lipids and offers custom synthesis of complex and novel lipids, including stable isotope-

labeled compounds[5][6][7].

Other major suppliers of research lipids are potential candidates for custom synthesis

inquiries.
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Metabolic Pathway of Adrenic Acid
Adrenic acid is a C22 polyunsaturated fatty acid, formed by the two-carbon elongation of

Arachidonic acid[2]. It is a substrate for several key enzyme systems, including

cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450) enzymes,

leading to the formation of a series of bioactive metabolites known as dihomo-eicosanoids[8]

[9]. These metabolites, such as dihomo-prostaglandins and dihomo-thromboxanes, have

distinct physiological activities[8][10]. The metabolic conversion of Adrenic acid is a key area of

research where Adrenic acid-d8 can be used as a tracer.

Biosynthesis

Metabolism
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(22:4, n-6)

COX Dihomo-Prostaglandins
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Metabolic pathway of Adrenic acid.

Experimental Protocols: Quantification of Adrenic
Acid using Adrenic Acid-d8 as an Internal Standard
The primary application of Adrenic acid-d8 is as an internal standard for the accurate

quantification of endogenous Adrenic acid in biological samples using mass spectrometry (GC-

MS or LC-MS)[4]. The deuterated standard co-elutes with the analyte but is distinguishable by

its higher mass, allowing for correction of variability during sample extraction, processing, and

analysis.
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Protocol: Lipid Extraction and Quantification from Plasma

Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of a known concentration of Adrenic acid-d8 solution

(e.g., 1 µg/mL in ethanol).

Vortex briefly to mix.

Lipid Extraction (Folch Method):

Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the plasma sample.

Vortex vigorously for 2 minutes.

Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

Carefully collect the lower organic phase containing the lipids using a glass Pasteur

pipette.

Solvent Evaporation and Reconstitution:

Dry the collected organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100 µL of a suitable solvent for the chromatography

system (e.g., 90:10 methanol:chloroform).

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Use a C18 reversed-phase column for separation.

Set the mass spectrometer to monitor for the specific mass transitions of both Adrenic acid

and Adrenic acid-d8 in negative ion mode.
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Adrenic Acid: Precursor ion (m/z) ~331.3, Product ion (m/z) specific to fragmentation.

Adrenic Acid-d8: Precursor ion (m/z) ~339.3, Product ion (m/z) specific to

fragmentation.

The peak area ratio of the endogenous Adrenic acid to the Adrenic acid-d8 internal

standard is used to calculate the concentration of Adrenic acid in the original sample by

referencing a standard curve.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for a lipidomics experiment employing a

deuterated internal standard for quantification.
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Lipidomics workflow with a deuterated standard.

This guide provides the essential technical information for researchers to source and effectively

utilize high-purity Adrenic acid-d8 in their studies. The use of a custom-synthesized, high-

purity deuterated internal standard is paramount for achieving accurate and reproducible

quantitative results in the burgeoning field of lipidomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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